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Compound of Interest

Compound Name:
6-fluoro-3-(piperidin-4-yl)-1H-

indole

Cat. No.: B1338380 Get Quote

An In-depth Technical Guide to 6-fluoro-3-(piperidin-4-yl)-1H-indole hydrochloride:

Properties, Synthesis, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-fluoro-3-(piperidin-4-yl)-1H-indole hydrochloride is a heterocyclic organic compound

featuring a fluorinated indole scaffold linked to a piperidine ring. While specific research on this

particular hydrochloride salt is not extensively published, its structural motifs are of significant

interest in medicinal chemistry. The indole ring is a privileged scaffold found in numerous

biologically active compounds, and the incorporation of a fluorine atom can enhance metabolic

stability, binding affinity, and lipophilicity. The piperidine moiety is also a common feature in

centrally active pharmaceuticals.

This guide provides a comprehensive overview of the known properties of 6-fluoro-3-
(piperidin-4-yl)-1H-indole and its hydrochloride salt. Due to the limited availability of data for

this specific compound, this document will also draw upon information from structurally related

analogs to provide insights into its potential synthesis, biological activity, and therapeutic

applications. This comparative approach will offer a broader understanding of the compound's

potential within the landscape of drug discovery and development.
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Chemical and Physical Properties
The fundamental properties of 6-fluoro-3-(piperidin-4-yl)-1H-indole hydrochloride are

summarized below. It is important to note that some of these properties may be predicted or

based on data from the free base or closely related analogs due to the scarcity of specific

experimental data for the hydrochloride salt.

Property Value/Description Source

IUPAC Name
6-fluoro-3-(piperidin-4-yl)-1H-

indole;hydrochloride

CAS Number 180411-84-1

Chemical Formula C₁₃H₁₆ClFN₂

Molecular Weight 254.73 g/mol

Appearance Likely a solid powder Inferred

Solubility
Expected to be more soluble in

water than the free base
Inferred

Melting Point

Not explicitly reported; a

related compound, 6-chloro-3-

(piperidin-4-yl)-1H-indole

hydrochloride, has a melting

point of 290-294°C (dec)[1]

[1]

Synthesis and Characterization
While a specific, detailed synthetic protocol for 6-fluoro-3-(piperidin-4-yl)-1H-indole
hydrochloride is not readily available in the public domain, its synthesis can be conceptualized

based on established indole synthesis methodologies. A plausible approach would be the

Fischer indole synthesis, a common method for preparing indole derivatives.

A potential synthetic workflow is outlined below:
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4-Fluorophenylhydrazine

Fischer Indole Synthesis
(Acid Catalyst)

1-tert-butoxycarbonyl-4-piperidone

tert-Butyl 4-(6-fluoro-1H-indol-3-yl)-3,6-dihydropyridine-1(2H)-carboxylate

Indole ring formation

Reduction
(e.g., H₂, Pd/C)

Double bond reduction

tert-Butyl 4-(6-fluoro-1H-indol-3-yl)piperidine-1-carboxylate

Boc Deprotection
(e.g., HCl)

Removal of protecting group

6-fluoro-3-(piperidin-4-yl)-1H-indole hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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